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Compound of Interest

Compound Name: 3-Ethyl-4-methylpentanoic acid

Cat. No.: B2598033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazards associated

with 3-Ethyl-4-methylpentanoic acid. The document is intended to serve as a critical resource

for researchers, scientists, and professionals in the field of drug development who may handle

or be exposed to this compound. This guide consolidates available data on the

physicochemical properties, toxicological profile, and hazard classifications of 3-Ethyl-4-
methylpentanoic acid. Detailed experimental protocols for assessing skin and eye irritation,

based on internationally recognized guidelines, are also presented. The information herein is

designed to promote safe handling practices and to mitigate potential risks in a laboratory or

industrial setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Ethyl-4-methylpentanoic acid is

presented in the table below. These properties are essential for understanding the substance's

behavior and for implementing appropriate safety and handling procedures.
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Property Value Source

Molecular Formula C8H16O2 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

IUPAC Name 3-ethyl-4-methylpentanoic acid PubChem[1]

CAS Number 60308-89-6 PubChem

Appearance
Not explicitly stated; likely a

liquid at room temperature
Inferred from structure

SMILES CCC(CC(=O)O)C(C)C PubChem[1]

InChIKey
JOTRMYCCALXLNJ-

UHFFFAOYSA-N
PubChem[1]

Hazard Identification and GHS Classification
3-Ethyl-4-methylpentanoic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its irritant properties to the skin, eyes, and respiratory tract.

GHS Hazard Summary
The following table summarizes the GHS hazard classification for 3-Ethyl-4-methylpentanoic
acid.
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 Irritant Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 1 Corrosive Danger

H318: Causes

serious eye

damage[1]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

Irritant Warning

H335: May

cause respiratory

irritation[1]

Acute Toxicity

(Oral)
Category 4 Irritant Warning

H302: Harmful if

swallowed (for

the stereoisomer

(3R)-3-ethyl-4-

methylpentanoic

acid)[2]

Precautionary Statements
A comprehensive list of precautionary statements is provided in the PubChem database. Key

recommendations include:

Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or doctor/physician.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information
Detailed toxicological studies on 3-Ethyl-4-methylpentanoic acid are limited. However, based

on its GHS classification and data from structurally related compounds, the following

toxicological profile can be inferred.

Acute Toxicity
Quantitative data on the acute toxicity of 3-Ethyl-4-methylpentanoic acid is not readily

available. However, a stereoisomer, (3R)-3-ethyl-4-methylpentanoic acid, is classified as

Acute Toxicity Category 4 (Oral), with the hazard statement "Harmful if swallowed".[2] Similarly,

3-Ethyl-2-methylpentanoic acid is also classified as harmful if swallowed.[3] For a structurally

related compound, 4-Methylpentanoic acid, an oral LD50 of 2050 mg/kg has been reported in

rats.[4]

Route of
Exposure

Species Value Classification Source

Oral Rat

LD50: 2050

mg/kg (for 4-

Methylpentanoic

acid)

Not classified for

3-Ethyl-4-

methylpentanoic

acid

Chemsrc[4]

Dermal - No data available - -

Inhalation - No data available - -

Skin Irritation
3-Ethyl-4-methylpentanoic acid is classified as a skin irritant (Category 2).[1] This indicates

that direct contact with the skin is likely to cause reversible inflammatory reactions.

Eye Irritation
The compound is classified as causing serious eye damage (Category 1).[1] This suggests that

contact with the eyes can lead to irreversible damage.

Respiratory Tract Irritation
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3-Ethyl-4-methylpentanoic acid may cause respiratory irritation (STOT SE Category 3).[1]

Inhalation of vapors or aerosols should be avoided.

Experimental Protocols
The following sections describe the general methodologies for assessing the skin and eye

irritation potential of a chemical substance, based on OECD Test Guidelines. These protocols

provide a framework for the type of studies that would be conducted to determine the hazards

of 3-Ethyl-4-methylpentanoic acid.

Skin Irritation Testing (based on OECD Guideline 404)
Objective: To determine the potential of a substance to cause reversible inflammatory changes

to the skin.

Test Animal: Healthy, young adult albino rabbits.

Procedure:

Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the animal

is clipped.

The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area

(approximately 6 cm²) of the clipped skin.

The treated area is covered with a gauze patch and non-irritating tape.

The exposure duration is typically 4 hours.

After exposure, the patch and any residual test substance are removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and

72 hours after patch removal.

The severity of the skin reactions is scored according to a standardized grading system.

Eye Irritation Testing (based on OECD Guideline 405)
Objective: To assess the potential of a substance to cause damage to the eye.
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Test Animal: Healthy, young adult albino rabbits.

Procedure:

Both eyes of each animal are examined for any pre-existing irritation or defects within 24

hours before the test.

A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated

and serves as a control.

The eyelids are gently held together for about one second to prevent loss of the material.

The eyes are examined for ocular lesions (in the cornea, iris, and conjunctiva) at 1, 24, 48,

and 72 hours after application.

The severity of the eye reactions is scored based on a standardized scale.

Visualizations
Chemical Safety Assessment Workflow
The following diagram illustrates a typical workflow for assessing the safety and hazards of a

chemical substance like 3-Ethyl-4-methylpentanoic acid.

Hazard Identification

Exposure Assessment

Risk Characterization & ManagementPhysicochemical Properties In Silico / QSAR Prediction In Vitro / In Chemico Assays In Vivo Studies (if necessary)

Integrate Hazard and
Exposure Data

Identify Routes of Exposure
(Oral, Dermal, Inhalation)

Characterize Exposed Populations
(Researchers, Manufacturing) Quantify Exposure Levels

Determine Level of Risk Implement Control Measures
(PPE, Ventilation)

Develop Safe Handling
Procedures & SDS

Click to download full resolution via product page
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Caption: Workflow for Chemical Safety Assessment.

GHS Hazard Classification for 3-Ethyl-4-methylpentanoic
Acid
This diagram visualizes the GHS hazard classifications for 3-Ethyl-4-methylpentanoic acid.
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Acute Toxicity (Oral)
Category 4
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Caption: GHS Hazards of 3-Ethyl-4-methylpentanoic Acid.

Handling and Storage
Given the hazardous nature of 3-Ethyl-4-methylpentanoic acid, strict safety precautions

should be followed during handling and storage.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge for organic vapors.
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Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and strong bases.

First-Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Conclusion
3-Ethyl-4-methylpentanoic acid is a hazardous chemical that requires careful handling. It is a

skin and respiratory irritant and can cause serious eye damage. While specific quantitative

toxicological data is limited, the available information from its GHS classification and data on

related compounds underscore the need for stringent safety protocols. All personnel handling

this substance should be thoroughly familiar with its hazards and adhere to the recommended

safety, handling, and storage procedures outlined in this guide and in the substance's Safety

Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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